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Compound of Interest

Compound Name: Z-D-Nle-ONp

Cat. No.: B554495 Get Quote

Essential Safety and Handling Guide for Z-D-Nle-
ONp
Disclaimer: A specific Safety Data Sheet (SDS) for Z-D-Nle-ONp (CAS 31062-20-1) was not

available. The following guidance is based on the chemical properties of Z-D-Nle-ONp, the

known hazards of similar p-nitrophenyl esters, and the toxicity of its potential hydrolysis

product, p-nitrophenol. It is imperative to treat this substance with caution and handle it in

accordance with the highest laboratory safety standards.

This guide provides researchers, scientists, and drug development professionals with essential

safety protocols, operational procedures, and disposal plans for handling Z-D-Nle-ONp, a p-

nitrophenyl ester derivative of Z-D-norleucine. Due to its chemical nature as a peptide coupling

reagent and a p-nitrophenyl ester, this compound warrants careful handling to minimize

exposure and ensure a safe laboratory environment.

I. Hazard Identification and Quantitative Data
Z-D-Nle-ONp is a white to off-white solid.[1] While specific toxicological data for this compound

is not readily available, p-nitrophenyl esters are known to be potential sensitizers and irritants.

[2][3] Upon hydrolysis, Z-D-Nle-ONp can release p-nitrophenol, a toxic compound. Exposure to

p-nitrophenol can lead to methemoglobinemia, and it is known to cause liver and kidney

damage with acute exposure.[4] The US Environmental Protection Agency (EPA) has classified

p-nitrophenol as a priority toxic persistent pollutant.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b554495?utm_src=pdf-interest
https://www.benchchem.com/product/b554495?utm_src=pdf-body
https://www.benchchem.com/product/b554495?utm_src=pdf-body
https://www.benchchem.com/product/b554495?utm_src=pdf-body
https://www.benchchem.com/product/b554495?utm_src=pdf-body
https://www.chemimpex.com/products/06439
https://biovera.com.au/research-insights/peptide-safety
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Peptide_R.pdf
https://www.benchchem.com/product/b554495?utm_src=pdf-body
https://academic.oup.com/etc/article-abstract/31/9/1980/7735138?redirectedFrom=fulltext
https://www.researchgate.net/publication/26270675_Assessment_of_the_genotoxic_and_carcinogenic_risks_of_p-nitrophenol_when_it_is_present_as_an_impurity_in_a_drug_product
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes key physical and chemical properties of Z-D-Nle-ONp and

toxicological data for its potential hydrolysis product, p-nitrophenol, to inform risk assessment.

Property Value Reference

Z-D-Nle-ONp

CAS Number 31062-20-1 [1][6]

Molecular Formula C₂₀H₂₂N₂O₆ [1]

Molecular Weight 386.4 g/mol [1]

Appearance White to off-white solid [1]

Melting Point 69 - 72 °C [1]

Storage Temperature 0 - 8 °C [1]

p-Nitrophenol (Potential

Hydrolysis Product)

Acute Toxicity, Oral (Category

3)
Toxic if swallowed [7][8]

Acute Toxicity, Dermal

(Category 4)
Harmful in contact with skin [7][8]

Acute Toxicity, Inhalation

(Category 4)
Harmful if inhaled [7][8]

Specific Target Organ Toxicity -

Repeated Exposure (Category

2)

May cause damage to organs

through prolonged or repeated

exposure

[7][8]

II. Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure and prevent

contamination when handling Z-D-Nle-ONp.[3] All personnel must receive training on the

proper use, removal, and disposal of PPE.[3]
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Eye and Face Protection: Chemical safety goggles are required to protect against liquid

splashes and chemical vapors.[3] A face shield should be worn in addition to safety goggles

when there is a high risk of splashing.[3]

Body Protection: A standard laboratory coat is the minimum requirement to protect clothing

and skin from potential splashes.[3]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are standard for handling

peptides and their derivatives.[3] Consider double-gloving for added protection, especially

when handling concentrated solutions.[3]

Respiratory Protection: A respirator is necessary when working with the lyophilized powder to

avoid the inhalation of fine particles.[3] All handling of the solid compound should be

conducted in a certified chemical fume hood.[3]

III. Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is essential for the safe handling of Z-D-Nle-ONp at

every stage.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is clearly labeled with the chemical name and any associated

hazard warnings.

Log the compound into the laboratory's chemical inventory system.

2. Storage:

Store Z-D-Nle-ONp in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.

Keep the container tightly closed and store at the recommended temperature of 0 - 8 °C.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Peptide_R.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Peptide_R.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Peptide_R.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Peptide_R.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Peptide_R.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Peptide_R.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Peptide_R.pdf
https://www.benchchem.com/product/b554495?utm_src=pdf-body
https://www.benchchem.com/product/b554495?utm_src=pdf-body
https://www.chemimpex.com/products/06439
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a designated area for toxic or sensitizing chemicals.

3. Weighing and Aliquoting (to be performed in a chemical fume hood):

Before handling, ensure the chemical fume hood is functioning correctly.

Don the appropriate PPE as outlined in Section II.

To minimize the dispersion of powder, handle the solid material carefully.[2]

Use anti-static weighing techniques to prevent electrostatic discharge which can cause the

powder to scatter.[2]

Weigh the desired amount of Z-D-Nle-ONp onto a tared weigh boat or paper.

Carefully transfer the weighed compound into a suitable, labeled secondary container.

Clean any spills on the balance and surrounding surfaces immediately with a damp cloth or

paper towel, and dispose of the cleaning materials as hazardous waste.

4. Dissolution and Use:

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

If the dissolution process is exothermic, cool the container as needed.

All subsequent experimental work involving Z-D-Nle-ONp should be carried out within a

chemical fume hood.

IV. Disposal Plan
Proper disposal of Z-D-Nle-ONp and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.[2]

1. Waste Segregation:

All waste contaminated with Z-D-Nle-ONp must be collected in designated, clearly labeled

hazardous waste containers.[2]
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Do not mix Z-D-Nle-ONp waste with other waste streams unless compatibility has been

confirmed.

Separate solid and liquid waste into appropriate containers.

2. Types of Waste and Disposal Procedures:

Solid Waste: This includes contaminated gloves, weigh boats, paper towels, and any other

disposable materials that have come into contact with Z-D-Nle-ONp. Place these items in a

sealed, labeled bag or container for solid hazardous waste.

Liquid Waste: Unused solutions and reaction mixtures containing Z-D-Nle-ONp should be

collected in a sealed, labeled container for liquid hazardous waste. Do not dispose of this

waste down the drain.[2]

Contaminated Glassware: Reusable glassware should be decontaminated by rinsing with a

suitable solvent. The initial rinsate must be collected as hazardous waste. After thorough

cleaning, the glassware can be washed normally.

Spill Cleanup Materials: In the event of a spill, absorb the material with an inert absorbent

(e.g., vermiculite, sand). Collect the absorbent material in a sealed container and dispose of

it as hazardous waste.

3. Waste Pickup:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Arrange for waste pickup by the institution's environmental health and safety department or a

licensed hazardous waste disposal contractor.

V. Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of Z-D-
Nle-ONp.
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Safe Handling and Disposal Workflow for Z-D-Nle-ONp
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Prepare Solution

Perform Experiment

Decontaminate Glassware
(Collect Rinsate)
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Clean Work Area
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Store Waste in Designated Area

Arrange for Waste Pickup
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Caption: Workflow for the safe handling and disposal of Z-D-Nle-ONp.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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